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Compound of Interest

Compound Name: GR 113808

Cat. No.: B1672113 Get Quote

This document provides comprehensive guidance on the proper handling and disposal of GR
113808, a potent and selective 5-HT4 receptor antagonist utilized in laboratory research. The

following procedures are designed to ensure the safety of laboratory personnel and to minimize

environmental impact, fostering a culture of safety and responsibility in research and

development.

General Safety and Handling Information
While a specific Safety Data Sheet (SDS) for GR 113808 is not publicly available, general

precautions for handling chemical compounds in a laboratory setting should be strictly followed.

Personal protective equipment (PPE), including lab coats, safety goggles, and gloves, is

mandatory when handling GR 113808. All handling of the solid compound should be performed

in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust

particles.

Quantitative Data Summary
Due to the absence of a specific SDS for GR 113808, detailed quantitative data regarding

toxicity and environmental hazards are not available. The following table summarizes key

physical and storage information gathered from product suppliers.
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Property Value Source

Chemical Name

1-methyl-1H-indole-3-

carboxylic acid, [1-[2-

[(methylsulfonyl)amino]ethyl]-4

-piperidinyl]methyl ester

Tocris Bioscience[1]

Molecular Formula C19H27N3O4S Tocris Bioscience[1]

Molecular Weight 393.5 g/mol Tocris Bioscience[1]

Appearance Off-white solid Generic SDS[2]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
MedchemExpress[3]

Solubility Soluble to 25 mM in 1eq. HCl Tocris Bioscience[1]

Experimental Protocols: Spill and Exposure
Procedures
In Case of a Spill:

Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.[4]

Don PPE: Wear appropriate personal protective equipment, including a lab coat, gloves, and

eye protection. For larger spills, respiratory protection may be necessary.[5]

Containment: For solid spills, carefully sweep or vacuum the material and place it into a

suitable, labeled container for disposal. Avoid generating dust.[6][7]

Cleaning: Clean the spill area thoroughly with a suitable solvent and then with soap and

water.

Disposal: All contaminated materials, including cleaning supplies, must be disposed of as

hazardous waste.

In Case of Personal Exposure:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[4][7]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. Seek medical attention if irritation persists.[4][7]

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. If not

breathing, begin artificial respiration. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

Proper Disposal Procedures for GR 113808
The disposal of GR 113808 and its containers must be handled in accordance with all local,

state, and federal regulations for hazardous chemical waste. As a pharmaceutical compound, it

should not be disposed of in the regular trash or poured down the drain.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste containing GR 113808, including unused product, contaminated labware

(e.g., pipette tips, vials), and spill cleanup materials, in a designated and clearly labeled

hazardous waste container.

Ensure the container is compatible with the chemical and is kept closed when not in use.

Labeling:

The waste container must be labeled as "Hazardous Waste" and should clearly identify the

contents, including "GR 113808".

Storage:

Store the waste container in a secure, designated area, away from incompatible materials.

Disposal:
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Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.

Pharmaceutical waste such as GR 113808 generally requires high-temperature

incineration for complete destruction to prevent environmental contamination.[8]

Logical Workflow for GR 113808 Disposal
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Caption: Logical workflow for the safe disposal of GR 113808.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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